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Technical Support Center: Yttrium-91 Separation

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working on the
separation of Yttrium-91 (Y-91) from Strontium-90 (Sr-90), with a focus on minimizing Sr-90
breakthrough.

Frequently Asked Questions (FAQS)

Q1: Why is it critical to minimize Strontium-90 breakthrough in Yttrium-91 separation?

Al: Strontium-90 is a long-lived beta emitter (half-life of 28.79 years) that tends to accumulate
in bones, potentially causing bone marrow depression and other health issues.[1] For medical
applications of Yttrium-90 (Y-90), such as in radioimmunotherapy, extremely high radionuclidic
purity is required to ensure patient safety and therapeutic efficacy.[2][3][4] Regulatory limits on
Sr-90 contamination are stringent, often requiring separation factors of less than 1x107¢.[2][3]

Q2: What are the primary methods for separating Y-91 from Sr-907?
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A2: The most common methods for separating Y-91 from Sr-90 include:

« lon Exchange Chromatography: This is a widely used technique in Sr-90/Y-90 generator
systems.[1] Cation exchange resins like Dowex 50 can be used to retain Sr-90 while Y-90 is
eluted with complexing agents.[1]

e Solvent Extraction: This method involves the use of an organic solvent containing an
extractant to selectively separate Y-90 from an aqueous solution of Sr-90/Y-90.[1][5] Di-(2-
ethylhexyl) phosphoric acid (HDEHP) is a commonly used extractant.[1][6]

» Precipitation: This technique separates Y-90 from Sr-90 by precipitating Y-90 as a hydroxide
or phosphate.[5][7]

Q3: What factors can influence the efficiency of Sr-90/Y-91 separation?
A3: The efficiency of separation is influenced by several factors, including:

e pH of the solution: The pH affects the chemical form of yttrium and strontium and their
interaction with the separation medium.[8][9]

e Type and concentration of eluent or extractant: The choice of complexing agents and their
concentration is crucial for selective elution or extraction.[1]

o Column parameters in ion exchange: Factors like column length, resin particle size, and flow
rate can impact separation performance.[5]

e Presence of competing metal ions: Other metal cations can interfere with the binding of Y-90
to chelating agents used in medical applications.[2][3]

Troubleshooting Guides

Problem 1: Higher than expected Sr-90 breakthrough in the Y-91 product using ion exchange
chromatography.

Cause & Solution:

 Issue: Inadequate column conditioning or equilibration.
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o Solution: Ensure the ion exchange column is properly conditioned with the appropriate
buffer or acid solution before loading the Sr-90/Y-90 mixture. This ensures the resin is in
the correct chemical form for optimal separation.

 Issue: Incorrect eluent composition or pH.

o Solution: Verify the concentration and pH of the eluting solution. The selectivity of the resin
for Y-90 over Sr-90 is often highly dependent on these parameters.

e Issue: Column overloading.

o Solution: Reduce the amount of Sr-90 loaded onto the column. The total strontium loaded
should not exceed the capacity of the resin.[5]

 Issue: Radiation damage to the resin.

o Solution: lon exchange resins can degrade over time due to radiation exposure, leading to
a loss of capacity and selectivity.[5] Consider replacing the resin if performance degrades
after repeated use.

Problem 2: Low vyield of Y-91 product.
Cause & Solution:
¢ Issue: Incomplete elution of Y-91 from the column.

o Solution: Increase the volume or concentration of the eluent. It may be necessary to
perform multiple elution steps to recover all the Y-91.

e |ssue: Y-91 co-precipitation with other components.

o Solution: In precipitation methods, ensure that the pH and reagent concentrations are
optimized to selectively precipitate Y-90 hydroxide or phosphate without significant loss.

o |ssue: Inefficient back-extraction in solvent extraction.

o Solution: Adjust the acidity of the stripping solution to ensure complete transfer of Y-91
from the organic phase back to the aqueous phase. For example, with HDEHP, a higher
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acid concentration is needed for stripping.[1]
Problem 3: Presence of metallic impurities in the final Y-91 product.
Cause & Solution:
e Issue: Contaminants in the initial Sr-90 stock solution.

o Solution: Purify the Sr-90 stock solution before Y-91 ingrowth. This can be achieved by
passing the stock solution through specific sorbents to remove impurities like zirconium.[2]

[31[8][9]
* Issue: Leaching of impurities from equipment.

o Solution: Use high-purity materials for all equipment that comes into contact with the
solutions. Thoroughly clean all glassware and columns before use.

 Issue: Inadequate separation of Y-91 from other fission products.

o Solution: Employ a multi-step purification process. For instance, an initial separation can
be followed by a polishing step using a different separation technique to remove residual
impurities.

Quantitative Data on Separation Performance
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Experimental Protocols

Protocol 1: Y-91 Separation using Solvent Extraction
with HDEHP

This protocol is based on the principles described in the literature for separating carrier-free Y-
90.[1]

Materials:

Sr-90/Y-90 stock solution in dilute HCI.

Di-(2-ethylhexyl) phosphoric acid (HDEHP).

Dodecane (or other suitable organic solvent).

Hydrochloric acid (HCI) solutions of various concentrations (0.5 M and >7 M).

© 2026 BenchChem. All rights reserved.

5/11

Tech Support


https://www.tandfonline.com/doi/pdf/10.1080/10256019108622539
https://www.researchgate.net/publication/304105794_Separation_of_Yttrium-90_from_Strontium-90_by_Extraction_Chromatography_Using_Combined_Sr_Resin_and_RE_Resin
https://www.researchgate.net/publication/304105794_Separation_of_Yttrium-90_from_Strontium-90_by_Extraction_Chromatography_Using_Combined_Sr_Resin_and_RE_Resin
https://www.researchgate.net/publication/10647360_Large-scale_purification_of_Sr-90_from_nuclear_waste_materials_for_production_of_Y-90_a_therapeutic_medical_radioisotope
https://www.tandfonline.com/doi/pdf/10.1080/10256019108622539
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e Separatory funnel.

e pH meter.

» Radiation detection instrumentation.

Procedure:

e Preparation of Organic Phase: Prepare a solution of 30% HDEHP in dodecane.

o Extraction of Y-91: a. Take a known volume of the Sr-90/Y-90 stock solution and adjust the
HCI concentration to 0.5 M. b. Transfer the aqueous solution to a separatory funnel. c. Add
an equal volume of the 30% HDEHP/dodecane solution. d. Shake the funnel vigorously for
several minutes to ensure thorough mixing of the two phases. e. Allow the phases to
separate. The organic phase will contain the extracted Y-91. f. Drain the aqueous phase
(containing Sr-90) and collect the organic phase.

» Stripping of Y-91: a. To the organic phase containing Y-91, add an equal volume of >7 M HCI.
b. Shake the funnel vigorously to transfer the Y-91 back into the aqueous phase. c. Allow the
phases to separate. d. Collect the aqueous phase, which now contains the purified Y-91.

e Analysis: a. Measure the radioactivity of the initial stock, the raffinate (aqueous phase after
extraction), and the final Y-91 product to determine the yield and the Sr-90 breakthrough.

Protocol 2: Y-91 Separation using lon Exchange
Chromatography

This protocol outlines a general procedure based on the use of Sr-selective resins.
Materials:

e Sr-90/Y-90 stock solution in nitric acid (e.g., 4 M HNO3).

» Sr-selective ion exchange resin (e.g., Sr Resin).

o Chromatography column.

 Nitric acid (HNO3) solutions of various concentrations (e.g., 4 M and 0.05 M).
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e Fraction collector.
o Radiation detection instrumentation.
Procedure:

o Column Preparation: a. Pack a chromatography column with the Sr-selective resin. b.
Condition the column by passing several column volumes of 4 M HNOs through it.

o Sample Loading: a. Load the Sr-90/Y-90 solution in 4 M HNOs onto the column. The Sr-90
will be retained by the resin, while the Y-91 will pass through.

o Elution of Y-91: a. Elute the Y-91 from the column by passing more 4 M HNOs. b. Collect the
eluate in fractions. The initial fractions will contain the purified Y-91.

 Stripping of Sr-90 (for resin regeneration): a. After the Y-91 has been collected, strip the Sr-
90 from the resin by eluting with a dilute acid solution, such as 0.05 M HNOs.[5]

e Analysis: a. Analyze the collected fractions for Y-91 and Sr-90 content to determine the
separation efficiency and Sr-90 breakthrough.

Visualizations
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Caption: Troubleshooting workflow for high Sr-90 breakthrough.
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Caption: General workflow for Y-91 separation from Sr-90.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.tandfonline.com/doi/pdf/10.1080/10256019108622539
https://patents.google.com/patent/WO2006025975A1/en
https://patents.google.com/patent/WO2006025975A1/en
https://patents.google.com/patent/US7517508B2/en
https://patents.google.com/patent/US7517508B2/en
https://www.researchgate.net/publication/10647360_Large-scale_purification_of_Sr-90_from_nuclear_waste_materials_for_production_of_Y-90_a_therapeutic_medical_radioisotope
https://www.osti.gov/servlets/purl/97209
https://www.stralsakerhetsmyndigheten.se/contentassets/27f6a49844d6461195ae2fa2dd8e533a/199311-methods-for-determination-of-strontium--90-in-food-and-environmental-samples-by-cerenkov-counting
https://www.osti.gov/servlets/purl/4236199
https://patents.google.com/patent/US7101484B2/en
https://patents.google.com/patent/US7101484B2/en
https://patents.google.com/patent/WO2006046966A2/en
https://patents.google.com/patent/WO2006046966A2/en
https://www.researchgate.net/publication/304105794_Separation_of_Yttrium-90_from_Strontium-90_by_Extraction_Chromatography_Using_Combined_Sr_Resin_and_RE_Resin
https://www.benchchem.com/product/b1217341/docs#minimizing-strontium-90-breakthrough-in-yttrium-91-separation
https://www.benchchem.com/product/b1217341/docs#minimizing-strontium-90-breakthrough-in-yttrium-91-separation
https://www.benchchem.com/product/b1217341/docs#minimizing-strontium-90-breakthrough-in-yttrium-91-separation
https://www.benchchem.com/product/b1217341/docs#minimizing-strontium-90-breakthrough-in-yttrium-91-separation
https://www.benchchem.com/product/b1217341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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